3-(Piperidin-4-yl)-2-(trifluoromethyl)-3H-imidazo[4,5-b]pyridine

• IUPAC Name: 3-piperidin-4-yl-2-(trifluoromethyl)imidazo[4,5-b]pyridine
• InChI: InChI=1S/C12H13F3N4/c13-12(14,15)11-18-9-2-1-5-17-10(9)19(11)8-3-6-16-7-4-8/h1-2,5,8,16H,3-4,6-7H2
• InChI Key: WZANTPWIWJXTIG-UHFFFAOYSA-N
• Canonical SMILES: C1CNCCC1N2C3=C(C=CC=N3)N=C2C(F)(F)F
• Molecular Formula: C12H13F3N4
• Molecular Weight: 270.25 g/mol

Description

The compound is a complex organic molecule that contains a piperidine ring and a trifluoromethyl group attached to an imidazo[4,5-b]pyridine core.

Molecular Structure Analysis

The molecular structure of this compound would be complex due to the presence of multiple functional groups and a heterocyclic ring. The trifluoromethyl group is a strong electron-withdrawing group, which could significantly influence the chemical properties of the molecule.

Chemical Reactions Analysis

The chemical reactions involving this compound would likely be influenced by the presence of the trifluoromethyl group and the imidazo[4,5-b]pyridine core. Trifluoromethyl groups are known to participate in various types of reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. The trifluoromethyl group, for example, is highly electronegative, which could influence the compound’s reactivity.

Scientific Research Applications

Chemical Inhibitors of Cytochrome P450 Isoforms 3-(Piperidin-4-yl)-2-(trifluoromethyl)-3H-imidazo[4,5-b]pyridine and related compounds have been studied for their selectivity and potency as chemical inhibitors of Cytochrome P450 isoforms in human liver microsomes. Their structural diversity allows for significant interaction with various CYP isoforms, impacting drug metabolism and potentially reducing drug-drug interactions (DDIs). Such studies underscore the compound's versatility in drug development, especially for its use in improving the safety profiles of pharmaceuticals by mitigating DDIs (Khojasteh, Prabhu, Kenny, Halladay, & Lu, 2011).

Recyclable Copper Catalyst Systems for C-N Bond Forming Reactions Research into recyclable copper catalyst systems utilizing 3-(Piperidin-4-yl)-2-(trifluoromethyl)-3H-imidazo[4,5-b]pyridine and derivatives for C-N bond forming reactions has shown promising results. These studies focus on the synthesis and organic chemistry applications, particularly in forming aromatic, heterocyclic, and aliphatic amines. The development of such catalysts has implications for green chemistry, emphasizing the compound's role in sustainable and efficient chemical synthesis processes (Kantam, Reddy, Srinivas, Bhargava, & Bhargava, 2013).

Antibacterial and Antifungal Activities Imidazopyridine-based derivatives, including those structurally related to 3-(Piperidin-4-yl)-2-(trifluoromethyl)-3H-imidazo[4,5-b]pyridine, have been reviewed for their potential as inhibitors against multi-drug resistant bacterial infections. The antibacterial and antifungal activities of these compounds highlight their importance in addressing the growing concern of antibiotic resistance. Such research underlines the compound's potential in leading to new antibacterial agents with fewer side effects, addressing a critical need in public health (Sanapalli, Ashames, Sigalapalli, Shaik, Bhandare, & Yele, 2022).

Future Directions

The future research directions would depend on the specific applications of this compound. Given the increasing interest in fluorinated compounds in pharmaceutical research, this compound could potentially be explored for its biological activity.